Cas no 2228698-18-6 (2-(diethoxymethyl)-3-methylbutanoic acid)

• Product Name: 2-(diethoxymethyl)-3-methylbutanoic acid
• CAS No: 2228698-18-6
• MF: C₁₀H₂₀O₄
• MW: 204.263403892517
• CID: 6226919
• PubChem ID: 159017770
• Update Time: 2024-01-08

2-(diethoxymethyl)-3-methylbutanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-(diethoxymethyl)-3-methylbutanoic acid
• 2228698-18-6
• EN300-1737468

• Inchi： 1S/C10H20O4/c1-5-13-10(14-6-2)8(7(3)4)9(11)12/h7-8,10H,5-6H2,1-4H3,(H,11,12)
• InChI Key： JTHPPFVTOPMPRW-UHFFFAOYSA-N
• SMILES： O(CC)C(C(C(=O)O)C(C)C)OCC

Computed Properties

• Exact Mass: 204.13615911g/mol
• Monoisotopic Mass: 204.13615911g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 7
• Complexity: 162
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 55.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Branched fatty acids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acids and conjugates Branched fatty acids